Cas no 1430933-70-2 (2-(Methylthio)benzo[d]oxazole-6-methanol)

• Product Name: 2-(Methylthio)benzo[d]oxazole-6-methanol
• CAS No: 1430933-70-2
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 4818320
• Update Time: 2023-08-19

2-(Methylthio)benzo[d]oxazole-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)benzo[d]oxazole-6-methanol
• 6-Benzoxazolemethanol, 2-(methylthio)-
• (2-(methylthio)benzo[d]oxazol-6-yl)methanol
• (2-methylsulfanyl-1,3-benzoxazol-6-yl)methanol

• Inchi： 1S/C9H9NO2S/c1-13-9-10-7-3-2-6(5-11)4-8(7)12-9/h2-4,11H,5H2,1H3
• InChI Key： AWBVUQKVEGMXSF-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=CC(CO)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 1.7
• Topological Polar Surface Area: 71.6